Carbonic Anhydrase IX (CAIX)

Target Description

Carbonic Anhydrase IX (CAIX) is a transmembrane metalloenzyme belonging to the alpha-carbonic anhydrase family. It is highly expressed in various solid tumors, particularly under hypoxic conditions, where it plays a critical role in regulating intracellular and extracellular pH by catalyzing the reversible hydration of carbon dioxide. This activity promotes tumor cell survival, invasion, and metastasis, making CAIX a significant therapeutic target for cancer, especially in drug-resistant or hypoxic tumors.